N-(4-amino-2-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide
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Description
N-(4-amino-2-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide is a useful research compound. Its molecular formula is C20H13ClF5N5O3S and its molecular weight is 533.86. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-2-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-2-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Polyimides are high-performance polymers known for their excellent thermal stability, mechanical strength, and chemical resistance. Researchers have explored incorporating N-(4-amino-2-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide into polyimide structures. These fluorinated polyimides exhibit solubility, light color, and improved properties compared to other polyimides .
- The compound has been used to synthesize organosoluble and light-colored fluorinated polyimides. These materials maintain solubility in various solvents and exhibit lower color intensity, making them suitable for applications where transparency and aesthetics matter .
- Researchers have explored using N-(4-amino-2-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-3,4-difluorobenzamide in optical films and coatings. These materials can have cutoff wavelengths between 355–402 nm, making them useful for UV-blocking applications .
- The compound’s fluorinated structure contributes to its low dielectric constant (3.32–4.27 at 1 MHz). Researchers have investigated its use in dielectric materials for electronic devices, such as capacitors and insulating layers .
- Incorporating this compound into high-strength fibers or composite materials could enhance their mechanical properties. Its inherent strength and thermal stability make it a potential candidate for reinforcing materials in aerospace, automotive, or structural applications .
Polyimides and High-Performance Polymers
Organosoluble and Light-Colored Polyimides
Optical Films and Coatings
Dielectric Materials
High-Strength Fibers and Composites
Thermal Stability and Flame Retardancy
properties
CAS RN |
888432-20-0 |
---|---|
Molecular Formula |
C20H13ClF5N5O3S |
Molecular Weight |
533.86 |
IUPAC Name |
N-[4-amino-2-[2-[2-chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-3,4-difluorobenzamide |
InChI |
InChI=1S/C20H13ClF5N5O3S/c21-10-3-2-9(20(24,25)26)6-13(10)28-14(32)7-35-19-30-16(27)15(18(34)31-19)29-17(33)8-1-4-11(22)12(23)5-8/h1-6H,7H2,(H,28,32)(H,29,33)(H3,27,30,31,34) |
InChI Key |
NJBWSWNFKSVLAX-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)N)F)F |
solubility |
not available |
Origin of Product |
United States |
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